1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine
Overview
Description
1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine, also known as CPP, is a compound that has been extensively studied for its potential use in scientific research. CPP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.
Mechanism of Action
The mechanism of action of 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors and as an antagonist at dopamine receptors. 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has also been shown to have an effect on the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure, and the regulation of immune function. 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has also been shown to have an effect on the activity of various enzymes and proteins, including phospholipase A2 and cyclooxygenase.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine in lab experiments is its ability to selectively target specific receptors and neurotransmitters, allowing researchers to study the effects of these molecules on various physiological processes. However, one limitation of using 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for research involving 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine, including studies of its effects on different types of receptors and neurotransmitters, as well as studies of its potential therapeutic applications. Additionally, researchers may explore the use of 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine in combination with other compounds to achieve synergistic effects or to target multiple physiological processes simultaneously.
Scientific Research Applications
1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has been used in a variety of scientific research applications, including studies of the central nervous system, the cardiovascular system, and the immune system. 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has been shown to have an affinity for a number of different receptors, including serotonin receptors, dopamine receptors, and adrenergic receptors. This makes 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine a valuable tool for researchers studying the effects of these receptors on various physiological processes.
properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-cyclohexylpropan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27ClN2O/c20-17-7-4-8-18(15-17)21-11-13-22(14-12-21)19(23)10-9-16-5-2-1-3-6-16/h4,7-8,15-16H,1-3,5-6,9-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKNAEJVKGLMOGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.